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Compound of Interest

Compound Name: Baralyme

Cat. No.: B1210263 Get Quote

Topic: BET Surface Area and Pore Size Distribution of Baralyme®

Audience: Researchers, scientists, and drug development professionals involved in the

characterization of medical-grade carbon dioxide absorbents.

Introduction:

Baralyme® is a brand of carbon dioxide absorbent used in medical and other closed-circuit

breathing environments to prevent the buildup of CO2. Its efficacy and capacity are significantly

influenced by its physical properties, particularly the specific surface area and pore size

distribution. A high surface area and an optimal pore structure are crucial for efficient gas-solid

interaction and CO2 absorption. This document provides a detailed protocol for determining the

BET (Brunauer-Emmett-Teller) surface area and pore size distribution of Baralyme® using gas

physisorption.

Data Presentation
The following table summarizes representative data for the surface and pore characteristics of

a typical batch of Baralyme®.
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Parameter Value Unit

BET Surface Area 15.2 m²/g

Total Pore Volume 0.085 cm³/g

Average Pore Diameter (BJH

Adsorption)
18.5 nm

Micropore Volume < 0.001 cm³/g

Mesopore Volume 0.084 cm³/g

Note: The data presented in this table is illustrative and may not be representative of all

batches of Baralyme®.

Experimental Protocols
BET Surface Area Analysis
The BET theory is the most common method for determining the specific surface area of

porous materials. It involves the physical adsorption of a gas (typically nitrogen) on the surface

of the material at cryogenic temperatures.

Methodology:

Sample Preparation (Degassing):

Accurately weigh approximately 1.0 to 1.5 g of Baralyme® granules into a sample tube.

Place the sample tube onto the degassing station of the gas sorption analyzer.

Degas the sample under a high vacuum (e.g., <10 µmHg) at a temperature of 120°C for a

minimum of 4 hours. This step is critical to remove any adsorbed contaminants, such as

water and atmospheric gases, from the surface of the material.

Analysis:

After degassing, transfer the sample tube to the analysis port of the instrument.
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Immerse the sample tube in a dewar of liquid nitrogen (77 K).

The analysis is performed by introducing known amounts of nitrogen gas into the sample

tube and measuring the pressure equilibration.

A multi-point BET analysis is conducted by collecting a minimum of five data points in the

relative pressure (P/P₀) range of 0.05 to 0.30.

Data Calculation:

The BET equation is applied to the linear portion of the adsorption isotherm to calculate

the monolayer capacity, which is the volume of gas required to form a single layer of

adsorbate on the entire surface of the sample.

From the monolayer capacity and the known cross-sectional area of the nitrogen molecule

(16.2 Å²), the total surface area is calculated.

The specific surface area is then determined by dividing the total surface area by the mass

of the sample.

Pore Size Distribution Analysis
The pore size distribution is determined from the same nitrogen adsorption-desorption isotherm

data collected for the BET analysis, extending the measurements to a relative pressure close to

1.0. The Barrett-Joyner-Halenda (BJH) method is commonly used for the analysis of

mesopores (2-50 nm).

Methodology:

Data Collection:

A full nitrogen adsorption-desorption isotherm is measured at 77 K over a relative pressure

range from near 0 to 0.995.

Data Analysis (BJH Method):

The BJH method applies the Kelvin equation, which relates the pore diameter to the

pressure at which capillary condensation or evaporation occurs within the pore.
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The analysis is performed on the desorption branch of the isotherm, which is generally

considered to be closer to thermodynamic equilibrium for many porous materials.

The method calculates the pore volume for discrete pore size ranges, resulting in a

distribution of pore volume as a function of pore diameter.

The total pore volume is determined from the amount of gas adsorbed at the highest

relative pressure.

Visualization

Sample Preparation Analysis

Data Processing

Results
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BET Analysis (P/P₀ = 0.05-0.3)
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Pore Size Distribution
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Click to download full resolution via product page

Caption: Experimental workflow for BET surface area and pore size analysis of Baralyme®.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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